Cas no 131741-08-7 (Simendan)

Simendan structure
Simendan structure
Product Name:Simendan
CAS No:131741-08-7
MF:C14H12N6O
MW:280.28468132019
CID:64127
Update Time:2025-04-18

Simendan Chemical and Physical Properties

Names and Identifiers

    • Simendan
    • ((4-(1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono)propanedinitrile
    • 2-[[4-(4-Methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl)phenyl]hydrazinylidene]propanedinitrile
    • 2-[2-[4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl]hydrazinylidene]Propanedinitrile
    • LEVOFLUOROCARBOXYLICACID
    • levosimendan
    • 2-[[4-(6-keto-4-methyl-4,5-dihydro-1H-pyridazin-3-yl)phenyl]hydrazono]malononitrile
    • R-(-)-4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl hydrozono-propanedinitrile
    • Propanedinitrile,2-[2-[4-(1,4,5,6-tetrahydro-4-Methyl-6-oxo-3-pyridazinyl)phenyl]hydrazinylidene]-
    • simendan R--[4-(1,4,5,6-Tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl] hydrozono]-propanedinitrile
    • Inchi： 1S/C14H12N6O/c1-9-6-13(21)19-20-14(9)10-2-4-11(5-3-10)17-18-12(7-15)8-16/h2-5,9,17H,6H2,1H3,(H,19,21)
    • InChI Key： WHXMKTBCFHIYNQ-UHFFFAOYSA-N
    • SMILES： O=C1CC(C)C(C2C=CC(=CC=2)N/N=C(\C#N)/C#N)=NN1

Computed Properties

  • Exact Mass: 280.10700

Experimental Properties

  • PSA: 113.43000
  • LogP: 1.19916

Simendan Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Simendan Pricemore >>

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Simendan Production Method

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